Cas no 103810-85-1 (Retinoic acid,4-(acetylamino)phenyl ester (9CI))

• Product Name: Retinoic acid,4-(acetylamino)phenyl ester (9CI)
• CAS No: 103810-85-1
• MF: C₂₈H₃₅NO₃
• MW: 433.582408189774
• CID: 149690
• PubChem ID: 6438977
• Update Time: 2025-04-19

Retinoic acid,4-(acetylamino)phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Retinoic acid,4-(acetylamino)phenyl ester (9CI)
• (4-acetamidophenyl) (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• 4-(acetylamino)phenylretinoate
• 4-acetamidophenyl all-trans-retinoate
• 4-Acetamidophenyl Retinoate
• 103810-85-1

• Inchi： 1S/C28H35NO3/c1-20(12-17-26-22(3)11-8-18-28(26,5)6)9-7-10-21(2)19-27(31)32-25-15-13-24(14-16-25)29-23(4)30/h7,9-10,12-17,19H,8,11,18H2,1-6H3,(H,29,30)/b10-7+,17-12+,20-9-,21-19-
• InChI Key： LQBHPDDJEMOJQA-GLKGMVBCSA-N
• SMILES： O(C1C=CC(=CC=1)NC(C)=O)C(/C=C(/C)\C=C\C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 432.25400
• Monoisotopic Mass: 433.261694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.08
• Boiling Point: 623.9°Cat760mmHg
• Flash Point: 331.1°C
• Refractive Index: 1.585
• PSA: 69.23000
• LogP: 5.30080